Cas no 672-46-8 (2-(Trifluoromethyl)pyrimidine-4,6-diamine)

2-(Trifluoromethyl)pyrimidine-4,6-diamine structure
672-46-8 structure
Product Name:2-(Trifluoromethyl)pyrimidine-4,6-diamine
CAS No:672-46-8
MF:C5H5F3N4
MW:178.115210294724
MDL:MFCD09743717
CID:1039910
PubChem ID:244055
Update Time:2025-04-20

2-(Trifluoromethyl)pyrimidine-4,6-diamine Chemical and Physical Properties

Names and Identifiers

    • 2-(Trifluoromethyl)pyrimidine-4,6-diamine
    • 4,6-Diamino-2-trifluoromethylpyrimidine
    • NSC54424
    • SBB089369
    • 0346AC
    • HP21615
    • ST24039795
    • MEHAREFZRGNRJP-UHFFFAOYSA-N
    • 672-46-8
    • NSC-54424
    • CS1365
    • MFCD09743717
    • 4,6-Diamino-2-(trifluoromethyl)pyrimidine
    • SCHEMBL21611936
    • AKOS006331493
    • SB57383
    • BS-17415
    • FT-0711445
    • AMY5638
    • DTXSID70288171
    • CS-0186458
    • DB-073856
    • MDL： MFCD09743717
    • Inchi： 1S/C5H5F3N4/c6-5(7,8)4-11-2(9)1-3(10)12-4/h1H,(H4,9,10,11,12)
    • InChI Key： MEHAREFZRGNRJP-UHFFFAOYSA-N
    • SMILES： FC(C1N=C(C=C(N)N=1)N)(F)F

Computed Properties

  • Exact Mass: 178.04700
  • Monoisotopic Mass: 178.047
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 77.8
  • XLogP3: 0.4

Experimental Properties

  • Density: 1.563
  • Boiling Point: 246.5°C at 760 mmHg
  • Flash Point: 102.9°C
  • Refractive Index: 1.542
  • PSA: 77.82000
  • LogP: 1.82220

2-(Trifluoromethyl)pyrimidine-4,6-diamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A039002399-1g
2-(Trifluoromethyl)pyrimidine-4,6-diamine
 672-46-8 95%
1g
 $183.21 2023-09-01
Alichem
A039002399-5g
2-(Trifluoromethyl)pyrimidine-4,6-diamine
 672-46-8 95%
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Fluorochem
043494-250mg
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 672-46-8 95%
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Fluorochem
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 672-46-8 95%
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Fluorochem
043494-5g
4,6-Diamino-2-trifluoromethylpyrimidine
 672-46-8 95%
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SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
T895313-5g
2-(Trifluoromethyl)pyrimidine-4,6-diamine
 672-46-8 96%
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Matrix Scientific
101926-500mg
2-(Trifluoromethyl)pyrimidine-4,6-diamine, 95%
 672-46-8 95%
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Matrix Scientific
101926-1g
2-(Trifluoromethyl)pyrimidine-4,6-diamine, 95%
 672-46-8 95%
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Matrix Scientific
101926-5g
2-(Trifluoromethyl)pyrimidine-4,6-diamine, 95%
 672-46-8 95%
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Chemenu
CM164915-5g
2-(Trifluoromethyl)pyrimidine-4,6-diamine
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2-(Trifluoromethyl)pyrimidine-4,6-diamine Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:672-46-8)2-(Trifluoromethyl)pyrimidine-4,6-diamine
Order Number:A867311
Stock Status:in Stock
Quantity:5g/1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:04
Price ($):713.0/169.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:672-46-8)2-(Trifluoromethyl)pyrimidine-4,6-diamine
A867311
Purity:99%/99%
Quantity:5g/1g
Price ($):713.0/169.0
Email